Cas no 1806308-29-1 (Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1806308-29-1
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• CID: 4955362
• Update Time: 2025-07-17

Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C13H17NO4/c1-3-18-13(16)10-4-6-11(14)9(8-10)5-7-12(15)17-2/h4,6,8H,3,5,7,14H2,1-2H3
• InChI Key： BBHUUHQDIICLIP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=C(C=1)CCC(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 293
• XLogP3: 1.5
• Topological Polar Surface Area: 78.6

Additional information on Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate

Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806308-29-1): An Overview of Its Properties and Applications

Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806308-29-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its 4-amino and 3-methoxy-3-oxopropyl substituents on the benzoate ring, which contribute to its distinct properties and reactivity.

The 4-amino group in Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate provides the molecule with nucleophilic and basic characteristics, making it a valuable intermediate in the synthesis of more complex organic compounds. The presence of this functional group also allows for the formation of hydrogen bonds, which can be crucial in various chemical reactions and interactions. Additionally, the 3-methoxy-3-oxopropyl substituent introduces a carbonyl group and an ether linkage, enhancing the molecule's reactivity and solubility in polar solvents.

In the realm of pharmaceutical research, Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its use as an intermediate in the synthesis of anti-inflammatory agents, analgesics, and antiviral compounds. The compound's ability to undergo selective functionalization at the 4-amino position allows for the introduction of various pharmacophores, thereby expanding its therapeutic potential.

One notable application of Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate is in the field of materials science. Its unique combination of functional groups makes it suitable for use as a monomer in polymer synthesis. Polymers derived from this compound have been investigated for their use in coatings, adhesives, and biodegradable materials. The presence of the ether linkage and carbonyl group contributes to the mechanical strength and thermal stability of these polymers, making them attractive for industrial applications.

From a synthetic chemistry perspective, Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate can be prepared through a series of well-established reactions. One common synthetic route involves the reaction of ethyl 4-nitrobenzoate with methyl acrylate followed by reduction of the nitro group to an amino group. This multi-step process allows for high yields and good purity, making it suitable for large-scale production.

The physical properties of Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate are also noteworthy. It is a white crystalline solid with a melting point ranging from 125°C to 127°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it easy to handle and process in both laboratory and industrial settings.

In terms of safety, while Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, storage should be in a cool, dry place away from incompatible materials.

The environmental impact of Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms. However, responsible disposal practices should be followed to minimize any potential environmental impact.

In conclusion, Ethyl 4-amino-3-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1806308-29-1) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it a valuable intermediate and monomer for various industrial processes. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.